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Get Quote

ARP 100 Compound Overview

ARP 100 is a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2). The table below

summarizes its key characteristics:

Property Description

Chemical Name 2-[((1,1'-Biphenyl)-4-ylsulfonyl)-(1-methylethoxy)amino]-N-hydroxyacetamide [1]

CAS Number 704888-90-4 [2] [1] [3]

Molecular
Formula

C₁₇H₂₀N₂O₅S [2] [1] [3]

Molecular
Weight

364.42 g/mol [2] [1] [3]

Biological
Activity

Selective MMP-2 inhibitor (IC₅₀ = 12 nM); exhibits anti-invasive properties in cell

models [2] [1].

Biochemical Activity Profile
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ARP 100 shows a strong selectivity profile for MMP-2 over other related enzymes. The following table

details its inhibitory activity (IC₅₀) against various MMPs:

Matrix Metalloproteinase (MMP) IC₅₀ Value

MMP-2 12 nM [2] [1] [3]

MMP-9 0.2 µM (200 nM) [2] [1] [3]

MMP-3 4.5 µM [2] [1] [3]

MMP-1 >50 µM [2] [1]

MMP-7 >50 µM [2] [1]

Handling & Storage Instructions

Proper handling and storage are critical for maintaining the stability and activity of ARP 100.

Aspect Instructions

Physical Form Off-white to light yellow solid [2].

Purity ≥98% - ≥99% [1] [3].

Solubility Soluble to 100 mM in DMSO [2] [1]. Note: Hygroscopic DMSO can impact

solubility; use newly opened containers [2].

Storage
(Powder)

-20°C [2]. Desiccate at +4°C is also mentioned [1].

Storage
(Solution)

-80°C for 6 months or -20°C for 1 month [2].

Reconstitution The product is sometimes offered as a "Solid + Solvent" kit, ready for reconstitution

[2].
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Experimental Protocols

Stock Solution Preparation

Here is a visual workflow for preparing stock solutions of ARP 100:

Weigh ARP-100 powder

Add calculated volume
of DMSO solvent

Briefly mix by vortexing
and/or gentle sonication

Aliquot stock solution
for single-use

Store at recommended
conditions (-80°C/-20°C)

Click to download full resolution via product page

To prepare a 10 mM stock solution in DMSO:

Calculate the mass of ARP 100 needed. For example, to make 1 mL of solution: (0.010 mol/L) *
(0.001 L) * (364.42 g/mol) = 3.644 mg.
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Weigh the calculated amount of ARP 100 powder.

Transfer the powder to a volumetric tube and add DMSO to a final volume of 1 mL.
Vortex and/or briefly sonicate the mixture to ensure complete dissolution.

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

In Vitro Cell Invasion Assay

ARP 100 can be used to study the role of MMP-2 in cancer cell invasion. The diagram below outlines a

typical experimental workflow using a Matrigel model:

Plate cells on
Matrigel-coated insert

Treat with ARP 100
(e.g., 50 nM in medium)

Incubate
(Allow invasion)

Fix and stain cells
on lower membrane

Count invaded cells
under microscope

Click to download full resolution via product page

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body-img
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


A cited methodology involves treating cells (such as HT1080 fibrosarcoma cells) with 50 nM ARP 100

during an in vitro invasion assay on Matrigel. This treatment has been shown to cause a significant

reduction in the total number of invasive elongations, demonstrating its anti-invasive property [2].

Frequently Asked Questions (FAQs)

Q1: What is the shelf life of ARP 100? As a solid powder stored desiccated at -20°C, it is typically stable

for at least 3 years. Stock solutions in DMSO are stable for 6 months at -80°C or 1 month at -20°C [2].

Q2: Can ARP 100 be used in in vivo studies? The provided sources offer in vivo dissolution calculators

and suggest protocols for preparing working solutions for animal experiments using co-solvents like

PEG300, Tween-80, and saline [2]. However, all suppliers state that ARP 100 is "For research use only" [2]

[1] [3].

Q3: What safety precautions should be taken? While specific Safety Data Sheets (SDS) are not included

in the search results, they should be consulted for detailed hazard information. All cited suppliers classify

ARP 100 as "For research use only. We do not sell to patients." [2] [1] [3].

Q4: Why is my ARP 100 not dissolving properly? Ensure you are using high-quality, freshly opened, and

anhydrous DMSO, as hygroscopic DMSO significantly impacts solubility [2]. Gentle warming and

sonication can aid dissolution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [ARP 100 handling instructions]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b519372#arp-100-handling-instructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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